Cas no 2229247-49-6 (2-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-amine
• CAS No: 2229247-49-6
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 6292832
• PubChem ID: 155687674
• Update Time: 2025-05-21

2-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-amine
• LWPLVZSTKWPFPZ-UHFFFAOYSA-N
• 2229247-49-6
• EN300-2005562
• 2-(3-Bromo-2-fluorophenyl)-2,2-difluoroethanamine

• Inchi： 1S/C8H7BrF3N/c9-6-3-1-2-5(7(6)10)8(11,12)4-13/h1-3H,4,13H2
• InChI Key： LWPLVZSTKWPFPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(CN)(F)F

Computed Properties

• Exact Mass: 252.97140g/mol
• Monoisotopic Mass: 252.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-amine

Introduction to 2-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 2229247-49-6)

2-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-amine (CAS No. 2229247-49-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a bromo and fluorine substituent on a phenyl ring and a difluoroethylamine side chain, presents a promising scaffold for the development of novel therapeutic agents. The presence of these halogen atoms enhances its reactivity and potential for further functionalization, making it a valuable intermediate in synthetic chemistry.

The bromo and fluorine atoms in the molecular structure contribute to the compound's electronic properties, influencing its interactions with biological targets. Such features are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of compounds like 2-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-amine, facilitating the rational design of drug candidates.

In the context of drug discovery, this compound has been explored as a potential lead for developing treatments against various diseases. Its structural motif is reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. For instance, analogs containing similar halogenated aromatic rings have shown efficacy in inhibiting kinases and other enzyme targets implicated in cancer and inflammatory disorders. The difluoroethylamine moiety is particularly interesting as it can modulate the solubility and metabolic stability of drug candidates, crucial factors for their clinical success.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve drug properties such as bioavailability and metabolic resistance. The incorporation of fluorine atoms can lead to enhanced binding affinity and selectivity, while the bromo substituent provides a handle for further chemical modifications via cross-coupling reactions. These attributes make 2-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-amine a versatile building block for synthetic chemists aiming to develop next-generation therapeutics.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired framework efficiently. The growing interest in halogenated amine derivatives has spurred research into optimizing synthetic routes to make processes more scalable and sustainable.

From a biological perspective, the pharmacological activity of 2-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-amine is under active investigation. Preliminary computational studies suggest that it may interact with proteins involved in signal transduction pathways relevant to neurological disorders. The unique combination of structural elements makes it an attractive candidate for further experimental validation through high-throughput screening assays or structure-based drug design approaches.

The development of novel pharmaceuticals relies heavily on access to high-quality chemical intermediates like CAS No. 2229247-49-6. Researchers are increasingly leveraging high-throughput synthesis platforms to generate libraries of related compounds for rapid evaluation. This approach allows for the identification of lead structures with optimized properties before committing resources to large-scale production.

The regulatory landscape for new drug candidates also plays a significant role in shaping research priorities. Ensuring that intermediates meet stringent quality standards is essential for advancing compounds into clinical trials. The synthesis and characterization of 2-(3-bromo-2-fluorophenyl)-2,2-difluoroethan-1-amine must adhere to Good Manufacturing Practices (GMP) guidelines where applicable, particularly if intended for human use.

Future directions in the study of this compound may include exploring its potential as an agrochemical intermediate or as a component in materials science applications where its electronic properties are advantageous. The versatility of its molecular framework suggests broad utility beyond traditional pharmaceutical applications.

In conclusion,CAS No 2229247-49-6, specifically referring to (3-bromo-2-fluorophenyl)-(-difluoroethylamine) derivatives, represents a significant advancement in medicinal chemistry due to its structural complexity and functional diversity. Ongoing research continues to uncover new possibilities for its application in drug discovery and related fields, underscoring its importance as both a research tool and a potential therapeutic agent.